Cas no 2172063-79-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid
• CAS No: 2172063-79-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5896857
• PubChem ID: 165586129
• Update Time: 2025-10-29

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]azetidin-3-yl}propanoic acid
• 2172063-79-3
• EN300-1539045

• Inchi： 1S/C26H30N2O5/c1-16(23(29)30)17-12-28(13-17)24(31)26(2,3)15-27-25(32)33-14-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,12-15H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： SAXDZXRRGADWMK-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid (CAS No. 2172063-79-3)

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid (CAS No. 2172063-79-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected azetidine derivative, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group of amino acids. The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the azetidine ring, a four-membered heterocyclic compound, adds to the structural complexity and provides a platform for further functionalization and modification.

In recent years, there has been a growing interest in the use of azetidine derivatives in drug discovery due to their ability to mimic the structure and function of natural peptides. These compounds have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. The specific structure of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid makes it particularly suitable for the development of novel therapeutics targeting protein-protein interactions (PPIs), which are critical in many biological processes.

The synthesis of this compound typically involves several steps, including the protection of the amino group with the Fmoc group, the formation of the azetidine ring, and the subsequent functionalization of the side chains. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis have been employed to achieve high yields and purity levels. Recent studies have also explored the use of catalytic methods to improve the efficiency and sustainability of the synthesis process.

In terms of biological activity, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid has demonstrated promising results in preliminary studies. For instance, it has shown potent inhibitory effects on specific protein-protein interactions that are implicated in cancer progression. Additionally, its ability to cross cell membranes and reach intracellular targets makes it a valuable candidate for further development as a therapeutic agent.

The pharmacokinetic properties of this compound are another area of active research. Studies have indicated that it exhibits favorable solubility and stability profiles, which are crucial for its potential use in oral or injectable formulations. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylazetidin-3-yl}propanoic acid (CAS No. 2172063-79-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a promising candidate for further investigation and potential clinical applications. Ongoing research continues to explore its full potential and optimize its properties for therapeutic use.